Cas no 1022092-14-3 (Methyl 2-(3-bromo-5,7-difluoroquinolin-6-yl)acetate)

• Product Name: Methyl 2-(3-bromo-5,7-difluoroquinolin-6-yl)acetate
• CAS No: 1022092-14-3
• MF: C₁₁H₆BrF₂NO₂
• MW: 302.071649074554
• MDL: MFCD19687418
• CID: 1032026
• Update Time: 2025-11-02

Methyl 2-(3-bromo-5,7-difluoroquinolin-6-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-bromo-5,7-difluoroquinolin-6-yl)acetate
• Methyl (3-bromo-5,7-difluoro-6-quinolinyl)acetate
• 6-Quinolineacetic acid, 3-bromo-5,7-difluoro-

• MDL： MFCD19687418
• Inchi： 1S/C11H6BrF2NO2/c12-5-1-7-9(15-4-5)3-8(13)6(11(7)14)2-10(16)17/h1,3-4H,2H2,(H,16,17)
• InChI Key： LHPWFLXZWVOOLZ-UHFFFAOYSA-N
• SMILES： N1C2C(=C(F)C(CC(O)=O)=C(F)C=2)C=C(Br)C=1

Computed Properties

• Exact Mass: 314.97065g/mol
• Monoisotopic Mass: 314.97065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 316.1g/mol
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.789±0.06 g/cm3(Predicted)
• Boiling Point: 411.1±40.0 °C(Predicted)
• pka: 2.09±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on Methyl 2-(3-bromo-5,7-difluoroquinolin-6-yl)acetate

Methyl 2-(3-bromo-5,7-difluoroquinolin-6-yl)acetate (CAS No. 1022092-14-3): A Comprehensive Overview

Methyl 2-(3-bromo-5,7-difluoroquinolin-6-yl)acetate (CAS No. 1022092-14-3) is a specialized quinoline derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated heterocycles, which are widely studied for their unique chemical properties and biological activities. The presence of bromine and fluorine atoms in its structure enhances its reactivity and makes it a valuable intermediate in organic synthesis.

The molecular formula of Methyl 2-(3-bromo-5,7-difluoroquinolin-6-yl)acetate is C₁₂H₈BrF₂NO₂, with a molecular weight of 316.10 g/mol. Its structure features a quinoline core substituted with bromine at the 3-position and fluorine atoms at the 5 and 7-positions. The acetate group at the 6-position further enhances its versatility as a building block for more complex molecules. Researchers often inquire about its synthetic routes, solubility, and stability under various conditions, which are critical for its application in drug discovery.

One of the most searched topics related to Methyl 2-(3-bromo-5,7-difluoroquinolin-6-yl)acetate is its role in medicinal chemistry. The quinoline scaffold is a privileged structure in drug design, found in numerous FDA-approved drugs. The introduction of halogen atoms can significantly alter the pharmacokinetic and pharmacodynamic properties of a molecule, making this compound a promising candidate for the development of new antimicrobial or anticancer agents. Recent studies have explored its potential as a kinase inhibitor, a hot topic in targeted cancer therapy.

Another area of interest is the compound's application in agrochemical research. The fluoroquinoline derivatives are known for their herbicidal and fungicidal activities. Researchers are investigating whether Methyl 2-(3-bromo-5,7-difluoroquinolin-6-yl)acetate can be used to develop new crop protection agents with improved efficacy and environmental safety. This aligns with the growing demand for sustainable agriculture solutions, a trending topic in both academic and industrial circles.

The synthesis of Methyl 2-(3-bromo-5,7-difluoroquinolin-6-yl)acetate typically involves multi-step reactions, starting from commercially available quinoline precursors. Key steps include halogenation, esterification, and functional group transformations. Researchers often search for optimized synthetic protocols to improve yield and purity, which are crucial for scaling up production. The compound's NMR spectra, HPLC purity, and melting point are also frequently requested data points.

In terms of market dynamics, the demand for Methyl 2-(3-bromo-5,7-difluoroquinolin-6-yl)acetate is driven by its applications in high-value chemical synthesis. Pharmaceutical and agrochemical companies are the primary consumers, with research institutions also contributing to the demand. The compound is typically supplied by specialized fine chemical manufacturers and is available in small to medium quantities for research purposes. Pricing trends and supply chain stability are common concerns among buyers.

From a regulatory perspective, Methyl 2-(3-bromo-5,7-difluoroquinolin-6-yl)acetate is not classified as a controlled substance in most jurisdictions. However, researchers should always verify the latest chemical regulations in their specific region before procurement or use. Proper handling procedures and safety data sheets (SDS) should be consulted to ensure safe laboratory practices.

Looking ahead, the future of Methyl 2-(3-bromo-5,7-difluoroquinolin-6-yl)acetate appears promising, particularly in the context of personalized medicine and green chemistry. As the pharmaceutical industry shifts toward more targeted therapies, the demand for specialized building blocks like this compound is expected to grow. Additionally, the development of eco-friendly synthetic methods for its production could further enhance its appeal in the market.

For researchers working with Methyl 2-(3-bromo-5,7-difluoroquinolin-6-yl)acetate, it's important to stay updated on the latest scientific literature and patent filings related to this compound. Regular searches in databases like SciFinder and Reaxys can reveal new applications or synthetic improvements. Collaboration with chemical suppliers can also provide valuable insights into availability and technical support.

In conclusion, Methyl 2-(3-bromo-5,7-difluoroquinolin-6-yl)acetate (CAS No. 1022092-14-3) represents an important chemical intermediate with diverse applications in life sciences. Its unique molecular structure and reactivity profile make it a valuable tool for researchers exploring new therapeutic and agrochemical solutions. As scientific understanding of halogenated heterocycles continues to evolve, this compound is likely to remain a subject of significant interest in the chemical community.